Cas no 35776-96-6 (Benzoicacid, 4-(4-methylbenzoyl)-)

• Product Name: Benzoicacid, 4-(4-methylbenzoyl)-
• CAS No: 35776-96-6
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 323791
• PubChem ID: 182253
• Update Time: 2025-04-19

Benzoicacid, 4-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(4-methylbenzoyl)-
• 4-(4-methylbenzoyl)benzoic acid
• 35776-96-6
• Benzoic acid, 4-(4-methylbenzoyl)-
• DTXSID00957166
• SCHEMBL4840786
• JPEOSEZZXWJRHV-UHFFFAOYSA-N

• Inchi： 1S/C15H12O3/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(9-7-12)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： JPEOSEZZXWJRHV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 444°Cat760mmHg
• Flash Point: 236.5°C
• Refractive Index: 1.606
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones